(E)-N-(2-(quinolin-8-yloxy)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(2-quinolin-8-yloxyethyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C18H16N2O2S/c21-17(9-8-15-6-3-13-23-15)19-11-12-22-16-7-1-4-14-5-2-10-20-18(14)16/h1-10,13H,11-12H2,(H,19,21)/b9-8+
• InChI Key: UZDXXAKXCDMHGL-CMDGGOBGSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OCCNC(=O)C=CC3=CC=CS3)N=CC=C2
• Isomeric SMILES: C1=CC2=C(C(=C1)OCCNC(=O)/C=C/C3=CC=CS3)N=CC=C2
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

(E)-N-(2-(quinolin-8-yloxy)ethyl)-3-(thiophen-2-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of acrylamide derivatives and has been extensively studied for its biological and chemical properties.

Scientific Research Applications

Anticancer Potential

A series of quinolinyl acrylate derivatives, including compounds structurally similar to (E)-N-(2-(quinolin-8-yloxy)ethyl)-3-(thiophen-2-yl)acrylamide, have been evaluated for their anticancer activities. These compounds demonstrated significant inhibitory effects on prostate cancer cells' viability, adhesion, migration, invasion, and neoangiogenesis, both in vitro and in vivo. The most effective compound in this series showed promising results against human prostate cancer cells, suggesting the therapeutic potential of quinolinyl derivatives in cancer treatment (Rodrigues et al., 2012).

Optical and Electronic Applications

Studies on donor-acceptor substituted thiophene dyes, which share structural motifs with the query compound, have demonstrated their potential for enhancing nonlinear optical limiting. These compounds, designed for optoelectronic devices, show significant nonlinear absorption and optical limiting behavior, making them suitable for applications in protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications (Anandan et al., 2018).

Antimicrobial Activity

Quinoline derivatives have also been explored for their antimicrobial properties. For instance, the synthesis and evaluation of succinimido(2-aryl-4-oxo-3-{((quinolin-8-yloxy)acetyl)amino}-1,3-thiazolidin-5-yl)acetates revealed significant antibacterial and antifungal activities. These findings underscore the potential of quinoline-based compounds in developing new antimicrobial agents, highlighting their broad spectrum of activity against various microbial strains (Ahmed et al., 2006).